Cas no 300675-11-0 (2-(2E)-2-cyano-3-(4-nitrophenyl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: 2-(2E)-2-cyano-3-(4-nitrophenyl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 300675-11-0
• MF: C₁₉H₁₆N₄O₄S
• MW: 396.419742584229
• CID: 6024871
• PubChem ID: 1902295
• Update Time: 2025-10-29

2-(2E)-2-cyano-3-(4-nitrophenyl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(2E)-2-cyano-3-(4-nitrophenyl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• 2-[[(Z)-2-cyano-3-(4-nitrophenyl)prop-2-enoyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• 2-[[(E)-2-cyano-3-(4-nitrophenyl)prop-2-enoyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• Benzo[b]thiophene-3-carboxamide, 2-[[2-cyano-3-(4-nitrophenyl)-1-oxo-2-propen-1-yl]amino]-4,5,6,7-tetrahydro-
• SR-01000008693
• 300675-11-0
• AKOS002183917
• (E)-2-(2-cyano-3-(4-nitrophenyl)acrylamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
• 2-[(2E)-2-CYANO-3-(4-NITROPHENYL)PROP-2-ENAMIDO]-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXAMIDE
• SR-01000008693-1
• F0709-0045

• Inchi： 1S/C19H16N4O4S/c20-10-12(9-11-5-7-13(8-6-11)23(26)27)18(25)22-19-16(17(21)24)14-3-1-2-4-15(14)28-19/h5-9H,1-4H2,(H2,21,24)(H,22,25)
• InChI Key： KWEIREZCXWUGOR-UHFFFAOYSA-N
• SMILES： C12CCCCC=1C(C(N)=O)=C(NC(=O)C(C#N)=CC1=CC=C([N+]([O-])=O)C=C1)S2

Computed Properties

• Exact Mass: 396.08922618g/mol
• Monoisotopic Mass: 396.08922618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 170Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on 2-(2E)-2-cyano-3-(4-nitrophenyl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

Introduction to 2-(2E)-2-cyano-3-(4-nitrophenyl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 300675-11-0)

2-(2E)-2-cyano-3-(4-nitrophenyl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 300675-11-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzothiophenes, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

The structure of 2-(2E)-2-cyano-3-(4-nitrophenyl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide features a benzothiophene core with a cyano group and a nitrophenyl substituent. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The cyano group is known for its electron-withdrawing effect, which can influence the reactivity and stability of the compound. The nitrophenyl group, on the other hand, is a potent electrophilic moiety that can participate in various chemical reactions and interactions with biological targets.

Recent studies have highlighted the potential of 2-(2E)-2-cyano-3-(4-nitrophenyl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 2-(2E)-2-cyano-3-(4-nitrophenyl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has also shown potential as an anti-cancer agent. Research conducted at the National Cancer Institute demonstrated that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase cascades. These findings suggest that it could be a valuable addition to the arsenal of cancer therapeutics.

The pharmacokinetic properties of 2-(2E)-2-cyano-3-(4-nitrophenyl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. However, more research is needed to optimize its formulation and dosing regimens for clinical use.

The safety profile of 2-(2E)-2-cyano-3-(4-nitrophenyl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been evaluated in preclinical studies. Toxicity assessments have indicated that it is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs such as the liver and kidneys. These findings are encouraging and support its potential for further clinical evaluation.

In conclusion, 2-(2E)-2-cyano-3-(4-nitrophenyl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 300675-11-0) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and drug discovery. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications.